N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide

• IUPAC Name: N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C16H23N5O4/c1-4-11-5-6-13(24-11)12-10-23-8-7-21(12)16(22)17-9-14-18-15(19-25-14)20(2)3/h5-6,12H,4,7-10H2,1-3H3,(H,17,22)
• InChI Key: VLLJDZLBUNXTKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C2COCCN2C(=O)NCC3=NC(=NO3)N(C)C
• Molecular Formula: C16H23N5O4
• Molecular Weight: 349.38 g/mol

Description

“N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide” is a synthetic organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide” typically involves multiple steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved through the cyclization of a suitable precursor, such as a nitrile oxide and an amidoxime, under acidic or basic conditions.

Attachment of the dimethylamino group: This step may involve the alkylation of the oxadiazole ring with a dimethylamine-containing reagent.

Synthesis of the morpholine ring: The morpholine ring can be synthesized via the reaction of an appropriate diol with ammonia or a primary amine.

Coupling of the furan ring: The furan ring can be introduced through a cross-coupling reaction, such as a Suzuki or Heck reaction, using a furan-containing reagent.

Formation of the carboxamide group: The final step involves the formation of the carboxamide group through the reaction of an amine with a carboxylic acid or its derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

“N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide” can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The oxadiazole ring can be reduced to form amines or other reduced products.

Substitution: The dimethylamino group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation can be used.

Substitution: Nucleophiles such as halides, thiols, and amines can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring may yield furanones, while reduction of the oxadiazole ring may yield amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe for studying biological processes involving its functional groups.

Medicine: As a potential drug candidate for targeting specific biological pathways.

Industry: As a precursor for the synthesis of materials with specific properties.

Mechanism of Action

The mechanism of action of “N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide” would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity through binding interactions. The pathways involved would be specific to the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-methylfuran-2-yl)morpholine-4-carboxamide
• N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylthiophene-2-yl)morpholine-4-carboxamide

Uniqueness

The uniqueness of “N-[[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]methyl]-3-(5-ethylfuran-2-yl)morpholine-4-carboxamide” lies in its specific combination of functional groups, which may confer unique chemical reactivity and biological activity compared to similar compounds. The presence of the furan ring, in particular, may impart distinct electronic and steric properties that influence its behavior in chemical and biological systems.